Cas no 105685-27-6 (8-(1-piperazinyl)-Isoquinoline)

• Product Name: 8-(1-piperazinyl)-Isoquinoline
• CAS No: 105685-27-6
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 1097647
• PubChem ID: 21070960
• Update Time: 2025-04-20

8-(1-piperazinyl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(1-piperazinyl)-Isoquinoline
• 8-piperazin-1-ylisoquinoline
• Isoquinoline, 8-(1-piperazinyl)-
• AKOS017557162
• DB-108277
• 8-(Piperazin-1-yl)isoquinoline
• SLTPPQIDSQSJIC-UHFFFAOYSA-N
• 105685-27-6
• SCHEMBL5354403
• DTXSID40610485
• PD049581

• Inchi： 1S/C13H15N3/c1-2-11-4-5-15-10-12(11)13(3-1)16-8-6-14-7-9-16/h1-5,10,14H,6-9H2
• InChI Key： SLTPPQIDSQSJIC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C3C=CN=CC=23)CCNCC1

Computed Properties

• Exact Mass: 213.12675
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16
• LogP: 2.03820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines